Cas no 89840-81-3 (Benzenesulfonamide, N-(1-methylpropyl)-4-nitro-)

Benzenesulfonamide, N-(1-methylpropyl)-4-nitro- structure
89840-81-3 structure
Product Name:Benzenesulfonamide, N-(1-methylpropyl)-4-nitro-
CAS No:89840-81-3
MF:C10H14N2O4S
MW:258.294161319733
CID:587502
PubChem ID:2832060
Update Time:2025-04-19

Benzenesulfonamide, N-(1-methylpropyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-(1-methylpropyl)-4-nitro-
    • N-butan-2-yl-4-nitrobenzenesulfonamide
    • SMSF0004147
    • AKOS017084960
    • Oprea1_217793
    • N-(SEC-BUTYL)-4-NITRO-1-BENZENESULFONAMIDE
    • Oprea1_656328
    • CB03244
    • BIM-0013184.P001
    • DTXSID90385318
    • CBMicro_013335
    • AKOS000671088
    • 89840-81-3
    • Inchi: 1S/C10H14N2O4S/c1-3-8(2)11-17(15,16)10-6-4-9(5-7-10)12(13)14/h4-8,11H,3H2,1-2H3
    • InChI Key: AFESPGHMFBWEIW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC(C)CC)(=O)=O

Computed Properties

  • Exact Mass: 258.06742811g/mol
  • Monoisotopic Mass: 258.06742811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 100Ų
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